Cas no 2680762-61-0 (5-cyano-2-(fluorosulfonyl)oxy-4-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 5-cyano-2-(fluorosulfonyl)oxy-4-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680762-61-0
• MF: C₁₀H₄F₄N₂O₆S
• MW: 356.207175254822
• CID: 5623788
• PubChem ID: 165943501
• Update Time: 2025-11-06

5-cyano-2-(fluorosulfonyl)oxy-4-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyano-2-[(fluorosulfonyl)oxy]-4-(2,2,2-trifluoroacetamido)benzoic acid
• 2680762-61-0
• EN300-28299241
• 5-cyano-2-(fluorosulfonyl)oxy-4-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H4F4N2O6S/c11-10(12,13)9(19)16-6-2-7(22-23(14,20)21)5(8(17)18)1-4(6)3-15/h1-2H,(H,16,19)(H,17,18)
• InChI Key： ISWHRFZVHACTJP-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C(C#N)=CC=1C(=O)O)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 355.97261967g/mol
• Monoisotopic Mass: 355.97261967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 142Ų

Additional information on 5-cyano-2-(fluorosulfonyl)oxy-4-(2,2,2-trifluoroacetamido)benzoic acid

Recent Advances in the Study of 5-cyano-2-(fluorosulfonyl)oxy-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2680762-61-0)

The compound 5-cyano-2-(fluorosulfonyl)oxy-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2680762-61-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the utility of 5-cyano-2-(fluorosulfonyl)oxy-4-(2,2,2-trifluoroacetamido)benzoic acid as a versatile intermediate in the synthesis of biologically active molecules. The presence of both fluorosulfonyl and trifluoroacetamido groups in its structure makes it particularly valuable for the development of covalent inhibitors and probes targeting various enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the selective modification of cysteine residues in protein targets, a property that is increasingly exploited in the design of targeted therapies.

In addition to its role in covalent inhibitor design, this compound has also been investigated for its potential in radiopharmaceutical applications. A recent preprint on bioRxiv detailed its use as a precursor for the synthesis of fluorine-18 labeled tracers, which are essential for positron emission tomography (PET) imaging. The study reported high radiochemical yields and excellent in vivo stability, suggesting its promise as a tool for diagnostic imaging in oncology and neurology.

From a synthetic chemistry perspective, advancements in the preparation of 5-cyano-2-(fluorosulfonyl)oxy-4-(2,2,2-trifluoroacetamido)benzoic acid have been reported. A 2024 paper in Organic Letters described an optimized protocol that improves yield and scalability while minimizing the formation of byproducts. This development is particularly significant for industrial-scale production, where efficiency and cost-effectiveness are critical considerations.

Despite these promising developments, challenges remain in the broader application of this compound. For example, its stability under physiological conditions and potential off-target effects require further investigation. Ongoing research is addressing these issues through detailed mechanistic studies and the development of derivatives with improved pharmacokinetic properties. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 5-cyano-2-(fluorosulfonyl)oxy-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2680762-61-0) represents a valuable tool in chemical biology and drug discovery. Its unique reactivity profile and versatility make it a focal point for innovative research, with potential applications ranging from targeted therapies to diagnostic imaging. Future studies will likely expand its utility and address current limitations, further solidifying its role in advancing biomedical science.